Cas no 1193388-60-1 (4-(2-Aminophenyl)methylphenol Hydrochloride)

• Product Name: 4-(2-Aminophenyl)methylphenol Hydrochloride
• CAS No: 1193388-60-1
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 4576700
• Update Time: 2025-10-07

4-(2-Aminophenyl)methylphenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-aminophenyl)methyl]phenol hydrochloride
• 4-(2-Aminophenyl)methylphenol Hydrochloride

• Inchi： 1S/C13H13NO.ClH/c14-13-4-2-1-3-11(13)9-10-5-7-12(15)8-6-10;/h1-8,15H,9,14H2;1H
• InChI Key： CVUDFLVTIMLZIW-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CC2=CC=CC=C2N)C=C1.[H]Cl

Additional information on 4-(2-Aminophenyl)methylphenol Hydrochloride

4-(2-Aminophenyl)methylphenol Hydrochloride: A Promising Compound in Pharmaceutical Research and Biomedical Applications

4-(2-Aminophenyl)methylphenol Hydrochloride is a derivative of 3,5-dimethoxy-4-hydroxybenzylamine, characterized by its unique molecular structure and potential therapeutic applications. This compound, with the CAS No. 1193388-60-1, has garnered significant attention in recent years due to its multifaceted biological activities and potential role in drug discovery and targeted therapy. The hydrochloride salt form of this molecule enhances its solubility and stability, making it a viable candidate for pharmaceutical development.

4-(2-Aminophenyl)methylphenol Hydrochloride exhibits a complex molecular architecture, combining aromatic ring systems with functional groups that facilitate interactions with biological targets. The 2-aminophenyl moiety contributes to its ability to modulate enzyme activity, while the methylphenol group provides structural diversity. Recent studies have highlighted the importance of these structural features in determining the compound’s pharmacological profile and its potential applications in neurodegenerative disease research and anti-inflammatory therapy.

Research published in Chemical Research in Toxicology (2023) has demonstrated that 4-(2-Aminophenyl)methylphenol Hydrochloride can inhibit the activity of tyrosine kinase enzymes, which are implicated in the progression of solid tumors and metastatic cancer. This finding aligns with broader efforts in targeted drug development, where the ability to selectively modulate kinase pathways is critical for minimizing off-target effects and improving therapeutic outcomes.

Another key area of investigation involves the compound’s interaction with aryl hydrocarbon receptors (AhR), which are involved in immune regulation and detoxification processes. A 2024 study in Journal of Medicinal Chemistry reported that 4-(2-Aminophenyl)methylphenol Hydro, chloride can activate AhR pathways, suggesting its potential as an adjunct in chronic inflammatory diseases and autoimmune disorders. This mechanism of action opens new avenues for exploring its role in immunomodulatory therapies.

Despite its promising pharmacological properties, the synthesis of 4-(2-Aminophenyl)methylphenol Hydrochloride remains a subject of ongoing optimization. Researchers have focused on improving the efficiency of electrophilic aromatic substitution reactions and the selective coupling of functional groups to enhance yield and purity. Advances in green chemistry have also been applied to reduce environmental impact, reflecting the growing emphasis on sustainable drug development in the pharmaceutical industry.

The hydrochloride salt form of this compound offers advantages in terms of solubility and bioavailability, which are critical for oral administration. Studies have shown that the hydrochloride salt form exhibits improved cellular uptake compared to the free base, making it a preferred choice for pharmaceutical formulations. This property is particularly relevant for targeted drug delivery systems, where controlled release and enhanced bioavailability are essential.

Recent breakthroughs in computational drug design have enabled a deeper understanding of the interactions between 4-(2-Aminophenyl)methylphenol Hydrochloride and its biological targets. Molecular docking studies have revealed that the compound binds to tyrosine kinase domains with high affinity, suggesting its potential as a selective inhibitor for oncogenic pathways. These findings are supported by experimental data from in vitro and in vivo models, which demonstrate its efficacy in reducing tumor growth and metastasis.

The application of 4-(2-Aminophenyl)methylphenol Hydrochloride extends beyond oncology to other therapeutic areas. For instance, its ability to modulate inflammatory responses has led to its exploration in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. A 2023 review in Pharmacological Research highlighted the compound’s potential to reduce neuroinflammation, a key factor in the progression of these diseases. This suggests that the compound could be a valuable asset in the development of multi-target drugs for complex pathological conditions.

Furthermore, the compound’s interaction with oxidative stress pathways has been a focus of recent research. Studies have shown that 4-(2-Aminophenyl)methylphenol Hydrochloride can enhance the activity of antioxidant enzymes, such as superoxide dismutase and glutathione peroxidase, which are critical for neutralizing reactive oxygen species. This property makes the compound a candidate for antioxidant therapies and anti-aging interventions, areas of growing interest in pharmaceutical science.

Challenges remain in translating these findings into clinical applications. One of the primary concerns is the toxicological profile of the compound. While preclinical studies have shown minimal toxicity, long-term safety assessments are needed to ensure its suitability for human use. Additionally, the pharmacokinetic properties of the compound, such as its half-life and metabolic stability, require further investigation to optimize its therapeutic potential.

Despite these challenges, the continued interest in 4-(2-Aminophenyl)methylphenol Hydrochloride reflects its potential as a versatile therapeutic agent. The compound’s ability to modulate multiple biological pathways positions it as a candidate for multi-target drug development, which is increasingly recognized as a strategy to address complex diseases. Ongoing research in drug discovery and pharmacology is expected to further elucidate its mechanisms of action and expand its therapeutic applications.

As the field of pharmaceutical science evolves, the role of compounds like 4-(2-Aminophenyl)methylphenol Hydrochloride will continue to grow. The integration of biotechnology, computational modeling, and clinical research is likely to accelerate the development of novel therapies based on its unique properties. These advancements underscore the importance of interdisciplinary collaboration in advancing the frontiers of drug discovery and medical innovation.

In conclusion, 4-(2-Aminophenyl)methylphenol Hydrochloride represents a promising candidate in the quest for new therapeutic agents. Its diverse pharmacological activities, coupled with the potential for multi-target approaches, position it as a valuable asset in the development of innovative treatments for a wide range of diseases. Continued research and collaboration across scientific disciplines will be essential to fully realize its therapeutic potential and bring it to the forefront of modern medicine.